Cas no 66967-18-8 (4-(2-propen-1-yl)-Isoquinoline)

4-(2-propen-1-yl)-Isoquinoline structure
66967-18-8 structure
Product name:4-(2-propen-1-yl)-Isoquinoline
CAS No:66967-18-8
MF:C12H11N
MW:169.222442865372
CID:1115723
PubChem ID:10942859

4-(2-propen-1-yl)-Isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-(2-propen-1-yl)-Isoquinoline
    • A1-31662
    • Isoquinoline, 4-(2-propen-1-yl)-
    • AKOS006323900
    • YHLHMQZWRMDKDR-UHFFFAOYSA-N
    • 4-prop-2-enylisoquinoline
    • 4-Allylisoquinoline
    • SCHEMBL5353000
    • 4-(2-propenyl)-isoquinoline
    • 66967-18-8
    • DB-412198
    • Inchi: InChI=1S/C12H11N/c1-2-5-10-8-13-9-11-6-3-4-7-12(10)11/h2-4,6-9H,1,5H2
    • InChI Key: YHLHMQZWRMDKDR-UHFFFAOYSA-N
    • SMILES: C=CCC1=CN=CC2=CC=CC=C21

Computed Properties

  • Exact Mass: 169.089149355g/mol
  • Monoisotopic Mass: 169.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12.9Ų

4-(2-propen-1-yl)-Isoquinoline Related Literature

  • 1. Synthesis of 3-halomethyl-2,3,4,5-tetrahydro-2,5-methano-1H-2-benzazepines and their rearrangement to 4-halo-1,2,3,4,5,6-hexahydro-2,6-methano-2-benzazocines
    Bruce E. Blough,S. Wayne Mascarella,Richard B. Rothman,F. Ivy Carroll J. Chem. Soc. Chem. Commun. 1993 758

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